Cas no 1000341-21-8 (3-Bromo-6-(trifluoromethyl)-1H-indazole)

• Product Name: 3-Bromo-6-(trifluoromethyl)-1H-indazole
• CAS No: 1000341-21-8
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD09263228
• CID: 840503
• PubChem ID: 24729342
• Update Time: 2025-09-24

3-Bromo-6-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(trifluoromethyl)-1H-indazole
• 3-Bromo-6-(trifluoromethyl) (1H)Indazole
• 3-bromo-6-(trifluoromethyl)-2H-indazole
• 3-BROMO-6-(TRIFLUOROMETHYL)-INDAZOLE
• AK141073
• MB07230
• 3-Bromo-6-trifluoromethyl-1H-indazole
• BCP15421
• BBL102945
• STL556754
• 7063AC
• ST24041939
• 1H-Indazole, 3-bromo-6-(trifluoromethyl)-
• 1000341-21-8
• DTXSID20646707
• SY102861
• DB-204453
• AS-8273
• SCHEMBL25279396
• MFCD09263228
• CS-0033951
• AKOS022172924
• 3-Bromo-6-(trifluoromethyl)(1h)indazole

• MDL： MFCD09263228
• Inchi： 1S/C8H4BrF3N2/c9-7-5-2-1-4(8(10,11)12)3-6(5)13-14-7/h1-3H,(H,13,14)
• InChI Key： FZZHDSPRCRQGHN-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC(C(F)(F)F)=CC2=NN1

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.5

Experimental Properties

• Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.095 g/l) (25 º C),

3-Bromo-6-(trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles